N-(3-chloro-4-methoxyphenyl)-5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-5-cyclopropyl-1-(1,1-dioxothiolan-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H20ClN3O4S/c1-26-17-5-4-12(8-14(17)19)20-18(23)15-9-16(11-2-3-11)22(21-15)13-6-7-27(24,25)10-13/h4-5,8-9,11,13H,2-3,6-7,10H2,1H3,(H,20,23)
• InChI Key: CDDVVHKVKHKMRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NN(C(=C2)C3CC3)C4CCS(=O)(=O)C4)Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol
• CAS No.: 1019096-18-4

Description

N-(3-chloro-4-methoxyphenyl)-5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H20ClN3O4S and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Novel Pyrazole Derivatives Synthesis : Research has demonstrated the synthesis and characterization of new pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, elucidating their potential for cytotoxic activities against certain cancer cells. These derivatives were synthesized through reactions involving specific reactants and characterized using spectral data (Hassan, Hafez, & Osman, 2014) (Source).

Crystal Structure and Computational Studies : Another study focused on the synthesis of a novel pyrazole derivative, examining its structural conformation through crystal X-ray diffraction, and investigating its thermo-optical properties and non-linear optical properties for potential applications (Kumara et al., 2018) (Source).

Biological Activities and Potential Applications

CB1 Cannabinoid Receptors Study : Pyrazole derivatives have been explored for their potential in studying CB1 cannabinoid receptors in the brain, with some compounds synthesized for this purpose showing promise as radiotracers in positron emission tomography (PET) imaging (Katoch-Rouse & Horti, 2003) (Source).

Corrosion Inhibition : The application of pyrazole derivatives in corrosion protection has been investigated, with studies demonstrating their effectiveness as inhibitors in preventing corrosion of mild steel in acidic solutions. This highlights their potential utility in industrial applications requiring corrosion resistance (Paul, Yadav, & Obot, 2020) (Source).